Cas no 16939-73-4 (trans-2-Heptenyl Acetate)

Technical Introduction: trans-2-Heptenyl Acetate trans-2-Heptenyl acetate is an unsaturated ester with the molecular formula C₉H₁₆O₂, characterized by its cis-trans isomerism. This compound is notable for its role as a flavor and fragrance intermediate, imparting green, fruity, and slightly fatty notes. Its chemical stability and low odor threshold make it suitable for applications in perfumery and food flavoring. The trans-configuration enhances its olfactory profile, distinguishing it from the cis-isomer. It is synthesized via esterification or isomerization, ensuring high purity for industrial use. Its compatibility with other aroma chemicals and controlled release properties further underscore its utility in fine fragrance and flavor formulations.
trans-2-Heptenyl Acetate structure
trans-2-Heptenyl Acetate structure
Product Name:trans-2-Heptenyl Acetate
CAS No:16939-73-4
MF:C9H16O2
MW:156.222143173218
MDL:MFCD00036584
CID:891965
PubChem ID:87562625
Update Time:2025-05-27

trans-2-Heptenyl Acetate Chemical and Physical Properties

Names and Identifiers

    • trans-2-Heptenyl Acetate
    • ACETIC ACID TRANS-2-HEPTEN-1-YL ESTER
    • Acetic Acid trans-2-Heptenyl Ester
    • E-2-heptenyl acetate
    • trans-Hept-2-en-yl-acetat
    • 2-HEPTENYLACETATE
    • (E)-hept-2-enyl acetate
    • Tans-2-Heptenyl Acetate
    • (2E)-2-Hepten-1-olacetate
    • (E)-2-hepten-1-yl acetate
    • HEPT-TRANS-2-EN-1-YLACETATE
    • TRANS-2-HEPTEN-1-YL ACETATE
    • 2-Hepten-1-ol, acetate, (2E)-
    • MDL: MFCD00036584
    • Inchi: 1S/C9H16O2/c1-3-4-5-6-7-8-11-9(2)10/h6-7H,3-5,8H2,1-2H3/b7-6+
    • InChI Key: AWCPMVVOGVEPRC-VOTSOKGWSA-N
    • SMILES: CCCC/C=C/COC(=O)C

Computed Properties

  • Exact Mass: 156.11500
  • Monoisotopic Mass: 156.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • Surface Charge: 0
  • XLogP3: 2.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.89
  • Boiling Point: 193°C
  • Flash Point: 73.6°C
  • Refractive Index: 1.4300-1.4320
  • PSA: 26.30000
  • LogP: 2.29590
  • FEMA: 4125 | HEPT-TRANS-2-EN-1-YL ACETATE
  • Solubility: Not determined

trans-2-Heptenyl Acetate Security Information

trans-2-Heptenyl Acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A1145-10ml
trans-2-Heptenyl Acetate
16939-73-4 97.0%(GC)
10ml
¥750.0 2022-06-10
Ambeed
A752818-10g
ACetic acid trans-2-hepten-1-yl ester
16939-73-4 95%
10g
$101.0 2024-04-23
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
A1145-10ML
trans-2-Heptenyl Acetate
16939-73-4 >97.0%(GC)
10ml
¥690.00 2024-04-17
abcr
AB135483-10 ml
Acetic acid trans-2-hepten-1-yl ester, 97%; .
16939-73-4 97%
10 ml
€180.40 2024-04-19
A2B Chem LLC
AB70398-1g
Acetic acid trans-2-hepten-1-yl ester
16939-73-4 97%
1g
$70.00 2024-04-20
A2B Chem LLC
AB70398-5g
Acetic acid trans-2-hepten-1-yl ester
16939-73-4 97%
5g
$166.00 2024-04-20
A2B Chem LLC
AB70398-10g
Acetic acid trans-2-hepten-1-yl ester
16939-73-4 97%
10g
$285.00 2024-04-20
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A1145-10ml
trans-2-Heptenyl Acetate
16939-73-4 97.0%(GC)
10ml
¥750.0 2023-09-02
SHENG KE LU SI SHENG WU JI SHU
sc-471596-10 ml
trans-2-Heptenyl Acetate,
16939-73-4
10 ml
¥2106.00 2023-09-05

trans-2-Heptenyl Acetate Production Method

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.